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Compound of Interest

Compound Name: DiSulfo-Cy5 alkyne

Cat. No.: B15597435

For researchers, scientists, and drug development professionals at the forefront of cellular
imaging, the choice of a fluorescent probe is a critical determinant for achieving high-quality,
super-resolved images. This guide provides a comprehensive comparison of DiSulfo-Cy5
alkyne's performance in super-resolution microscopy, particularly in stochastic optical
reconstruction microscopy (STORM), against other commonly used alkyne-functionalized
fluorophores. By presenting objective experimental data and detailed protocols, this guide aims
to facilitate an informed decision for your specific research needs.

Quantitative Performance Comparison

The selection of a fluorophore for super-resolution microscopy hinges on key photophysical
properties that directly impact image quality. These include a high molar extinction coefficient
for efficient light absorption, a high quantum yield for bright signal emission, and robust
photostability to withstand the intense laser illumination required for single-molecule
localization. The following table summarizes the key photophysical and performance
characteristics of DiSulfo-Cy5 alkyne and its main competitors.
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DiSulfo-Cy5 Alexa Fluor CF™ 647 AZDye 647
Property
Alkyne 647 Alkyne Alkyne Alkyne

Excitation

_ ~646[1] ~650[2][3][4] ~650 ~647[5]
Maximum (nm)
Emission

_ ~662[1] ~665[2][3][4] ~665 ~663[5]
Maximum (nm)
Molar Extinction

o ~239,000 -
Coefficient ~271,000[1] ~240,000[6] ~255,000[5]
270,000

(M~tcm™?)
Quantum Yield ~0.28[1] ~0.33 Good[6] ~0.21[5]
Photon Yield per
switching event Good Excellent[7] Good Good
(in STORM)
Photostability Good[1] High[2] High[2] High
Blinking Cycles )
) Good High Good Good
(in STORM)
Localization

o Good ~10[8] Good Good
Precision (nm)
Water Solubility High[1] High High High

Note: The performance of fluorescent dyes in STORM is highly dependent on the imaging

buffer composition and experimental conditions. The values presented here are for

comparative purposes and may vary between different studies and experimental setups.

Signaling Pathways and Experimental Workflows

A typical workflow for labeling intracellular targets with DiSulfo-Cy5 alkyne for super-resolution

microscopy involves the introduction of an azide chemical reporter into the biomolecule of

interest, followed by a copper-catalyzed click reaction with the alkyne-functionalized dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to DiSulfo-Cy5 Alkyne in Super-
Resolution Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597435#disulfo-cy5-alkyne-performance-in-super-
resolution-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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